Cas no 102948-71-0 (4-(2-methyl-1H-indol-3-yl)-2-Butanone)

102948-71-0 structure
Product name:4-(2-methyl-1H-indol-3-yl)-2-Butanone
4-(2-methyl-1H-indol-3-yl)-2-Butanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methyl-1H-indol-3-yl)-2-Butanone
- 4-(2-methyl-1H-indol-3-yl)butan-2-one
- 1-< 2-Methyl-indolyl-(3)> -butanon-(3)
- 2-Butanone, 4-(2-methyl-1H-indol-3-yl)-
- 4-(1H-2-methylindol-3-yl)butan-2-one
- 4-(2-methyl-1H-indol-3-yl)-butan-2-one
- 4-(2-methyl-3-indolyl)-butan-2-one
- 4-(2-Methyl-indol-3-yl)-butan-2-on
- 4-(2-methyl-indol-3-yl)-butan-2-one
- ACMC-20m5w3
- AGN-PC-00FSOB
- CTK0G7308
- SureCN4557305
- DTXSID90472151
- SCHEMBL4557305
- 102948-71-0
-
- Inchi: InChI=1S/C13H15NO/c1-9(15)7-8-11-10(2)14-13-6-4-3-5-12(11)13/h3-6,14H,7-8H2,1-2H3
- InChI Key: AEQNFPABZYMPFO-UHFFFAOYSA-N
- SMILES: CC1=C(C2=CC=CC=C2N1)CCC(=O)C
Computed Properties
- Exact Mass: 201.115364g/mol
- Monoisotopic Mass: 201.115364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9Ų
- XLogP3: 2.4
- Molecular Weight: 201.26g/mol
4-(2-methyl-1H-indol-3-yl)-2-Butanone Related Literature
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
-
Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
-
Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
102948-71-0 (4-(2-methyl-1H-indol-3-yl)-2-Butanone) Related Products
- 27971-09-1(2,2,5-trimethylhexanoic acid)
- 946362-74-9(N-(3,4-difluorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)
- 1361912-12-0(2-Chloro-6-(2,4-dichlorophenyl)pyridine-3-methanol)
- 2648870-20-4(rac-methyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo3,4-d1,2oxazole-3-carboxylate)
- 1806797-17-0(3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine)
- 2138544-02-0(3-[Ethyl(methyl)amino]-4-methylcyclohexan-1-ol)
- 1704356-40-0(4-(3-Aminobut-1-en-1-yl)-2-fluorophenol)
- 882083-42-3(1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL)
- 2228904-69-4(2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol)
- 1805502-15-1(Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
